2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloride
Overview
Description
2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloride, also known as chlorphenamine maleate, is an antihistamine that is commonly used to treat allergic reactions and symptoms such as hay fever, hives, itching, and other skin irritations. It is an active metabolite of chlorpheniramine, which is a first-generation antihistamine. Chlorphenamine maleate is a synthetic compound that is structurally related to the naturally occurring alkaloid ephedrine. It is a white, crystalline solid with a melting point of 158-159°C.
Scientific Research Applications
Chlorphenamine maleate is used in scientific research as a tool to study the effects of histamine on the body. It has been used to study the effects of histamine on the cardiovascular system, the respiratory system, and the immune system. It has also been used to study the effects of histamine on inflammation, pain, and allergic reactions.
Mechanism of Action
Chlorphenamine maleate acts as an antagonist of the H1 histamine receptor, blocking the binding of histamine to the receptor and preventing the activation of the receptor. This prevents the release of inflammatory mediators, such as leukotrienes and prostaglandins, which are responsible for the symptoms of allergic reactions.
Biochemical and Physiological Effects
Chlorphenamine maleate has been shown to have anti-inflammatory, anti-allergic, and anti-histamine effects. It has been shown to reduce the production of inflammatory mediators, such as leukotrienes and prostaglandins, which are responsible for the symptoms of allergic reactions. It also has been shown to reduce airway hyperresponsiveness and improve airway function in asthmatic patients.
Advantages and Limitations for Lab Experiments
The main advantages of using 2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloridene maleate in laboratory experiments are its low cost, its availability, and its low toxicity. The main limitation of using 2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloridene maleate in laboratory experiments is its short half-life, which can limit the duration of its effects.
Future Directions
For research involving 2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloridene maleate include further investigation into its anti-inflammatory, anti-allergic, and anti-histamine effects. Additionally, further research could be conducted into the potential therapeutic uses of 2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloridene maleate, such as its use in the treatment of asthma, allergic rhinitis, and other allergic and inflammatory conditions. Additionally, further research could be conducted into the potential side effects of 2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloridene maleate, such as drowsiness, sedation, and dizziness.
Synthesis Methods
Chlorphenamine maleate is synthesized by reacting 4-chloro-5-methylphenol with ethylenediamine in the presence of an acid catalyst. The reaction proceeds with the formation of an ethylenediamine adduct of the phenol, which is then hydrolyzed to form the maleate salt. The reaction is carried out in aqueous solution at a temperature of 80-90°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloride involves the reaction of 4-chloro-5-methylphenol with ethylenediamine followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-chloro-5-methylphenol", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-chloro-5-methylphenol is dissolved in ethanol and reacted with ethylenediamine at room temperature for 24 hours.", "Step 2: The resulting product is then filtered and washed with ethanol to remove any impurities.", "Step 3: Hydrochloric acid is added to the product to form the hydrochloride salt.", "Step 4: The product is filtered, washed with water, and dried to obtain 2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloride." ] } | |
CAS RN |
2639437-44-6 |
Product Name |
2-(1-aminoethyl)-4-chloro-5-methylphenol hydrochloride |
Molecular Formula |
C9H13Cl2NO |
Molecular Weight |
222.1 |
Purity |
95 |
Origin of Product |
United States |
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